Cas no 896160-77-3 (5-methoxypyridin-3-amine hydrochloride)

• Product Name: 5-methoxypyridin-3-amine hydrochloride
• CAS No: 896160-77-3
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD12913792
• CID: 1090803
• PubChem ID: 53408300
• Update Time: 2025-06-09

5-methoxypyridin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-Pyridinamine hydrochloride
• 3-Amino-5-methoxypyridine hydrochloride
• 5-methoxypyridin-3-amine,hydrochloride
• 5-Methoxy-pyridin-3-ylamine hydrochloride
• 5-methoxypyridin-3-amine hydrochloride
• AKOS022176509
• 5-methoxypyridin-3-amine;hydrochloride
• SCHEMBL3933926
• CS-0054658
• WKB16077
• 5-Methoxypyridin-3-amine--hydrogen chloride (1/1)
• PB25488
• P11509
• DTXSID20696207
• 3-Amino-5-methoxypyridine HCl
• 5-Methoxypyridin-3-aminehydrochloride
• 896160-77-3
• AS-50936
• DB-284191

• MDL： MFCD12913792
• Inchi： 1S/C6H8N2O.ClH/c1-9-6-2-5(7)3-8-4-6;/h2-4H,7H2,1H3;1H
• InChI Key： KLVMYQXLTAFMJF-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=NC=C(C=1)N

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-methoxypyridin-3-amine hydrochloride

Introduction to 5-methoxypyridin-3-amine hydrochloride (CAS No. 896160-77-3)

5-methoxypyridin-3-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 896160-77-3, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The presence of a methoxy group at the 5-position and an amine group at the 3-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The hydrochloride salt form of 5-methoxypyridin-3-amine hydrochloride enhances its solubility in water, making it more suitable for various applications in biochemical assays and pharmaceutical formulations. Its structural features allow for facile functionalization, enabling the synthesis of more complex molecules with potential therapeutic benefits.

In recent years, 5-methoxypyridin-3-amine hydrochloride has garnered attention in the field of medicinal chemistry due to its role as a building block in the development of novel drugs. The pyridine core is a common motif in many bioactive molecules, and modifications at specific positions can lead to compounds with enhanced pharmacological properties. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-methoxypyridin-3-amine hydrochloride is its versatility in chemical transformations. The amine group can undergo acylation, alkylation, or coupling reactions, while the methoxy group can be oxidized or replaced with other functional groups. This flexibility makes it an indispensable reagent in organic synthesis labs worldwide.

Recent advancements in drug discovery have highlighted the importance of 5-methoxypyridin-3-amine hydrochloride in the development of small-molecule inhibitors targeting specific biological pathways. For example, researchers have utilized this compound to create inhibitors of Janus kinases (JAKs), which play a pivotal role in signal transduction pathways associated with immune responses. By modulating JAK activity, these inhibitors have shown promise in treating autoimmune disorders such as rheumatoid arthritis.

The synthesis of 5-methoxypyridin-3-amine hydrochloride typically involves multi-step organic reactions starting from readily available pyridine derivatives. The process often includes nucleophilic substitution reactions to introduce the methoxy and amine groups at the desired positions. The final step involves converting the free base into its hydrochloride salt to improve stability and handling properties.

In academic research, 5-methoxypyridin-3-amine hydrochloride has been employed as a key intermediate in exploring new synthetic methodologies. Its structural framework allows chemists to experiment with different reaction conditions and catalysts, leading to innovative approaches in drug synthesis. For instance, palladium-catalyzed cross-coupling reactions have been used to introduce various substituents at the pyridine ring, expanding the library of derivatives for further pharmacological evaluation.

The pharmaceutical industry has also recognized the potential of 5-methoxypyridin-3-amine hydrochloride as a lead compound for drug development. Its ability to serve as a scaffold for designing bioactive molecules has led to several clinical trials investigating its derivatives for treating neurological disorders, cardiovascular diseases, and infectious diseases. The outcomes of these trials continue to shape the future direction of research in this area.

From a chemical biology perspective, 5-methoxypyridin-3-amine hydrochloride offers insights into understanding enzyme-substrate interactions. Its structural features mimic natural substrates or intermediates in metabolic pathways, allowing researchers to study enzyme mechanisms at a molecular level. This knowledge is crucial for designing drugs that can selectively inhibit pathogenic enzymes without affecting essential biological processes.

The environmental impact of synthesizing and using 5-methoxypyridin-3-amine hydrochloride is another important consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional synthetic protocols, aligning with global sustainability goals.

In conclusion, 5-methoxypyridin-3-amine hydrochloride (CAS No. 896160-77-3) is a multifaceted compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structural properties and reactivity make it an invaluable tool for developing new drugs and exploring novel chemical transformations. As research continues to uncover its potential, this compound is poised to play an even greater role in advancing medical science and addressing unmet therapeutic needs.